2-Fluoro-4-methylpent-4-en-1-amine hydrochloride

• IUPAC Name: 2-fluoro-4-methylpent-4-en-1-amine;hydrochloride
• InChI: InChI=1S/C6H12FN.ClH/c1-5(2)3-6(7)4-8;/h6H,1,3-4,8H2,2H3;1H
• InChI Key: HMVGFOMZSJRCOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC(CN)F.Cl
• Molecular Formula: C6H13ClFN
• Molecular Weight: 153.62 g/mol

Description

2-Fluoro-4-methylpent-4-en-1-amine hydrochloride (2FMPA·HCl) is a synthetic organic compound used in a variety of scientific research applications. It is a chiral, colorless solid with a melting point of 66 °C and a molecular weight of 159.6 g/mol. 2FMPA·HCl is an important intermediate in the synthesis of various compounds, and its hydrochloride salt is used in a wide range of research applications.

Mechanism Of Action

2FMPA·HCl has been used as a starting material in the synthesis of various compounds and has been found to have a number of mechanisms of action. It has been shown to act as a nucleophile in the synthesis of 1,2,3-triazole derivatives, and as an electrophile in the synthesis of chiral auxiliaries and chiral catalysts. It has also been found to be an effective catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Biochemical And Physiological Effects

2FMPA·HCl has been found to have a number of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine and is important in the regulation of neurotransmission. It has also been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of monoamine neurotransmitters such as serotonin and dopamine.

Advantages And Limitations For Lab Experiments

2FMPA·HCl has a number of advantages and limitations for lab experiments. One of the main advantages of using 2FMPA·HCl is its low cost and availability. It is also relatively easy to synthesize, and its hydrochloride salt is stable and can be stored for long periods of time. However, it has a low solubility in water, and it can react with other compounds, so it is important to take precautions when handling it.

Future Directions

There are a number of potential future directions for research involving 2FMPA·HCl. These include further research into its use as a starting material for the synthesis of various compounds, its mechanism of action, and its biochemical and physiological effects. Additionally, research into its use as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds could be beneficial. Finally, further research into its solubility, stability, and other properties could provide new insights into its potential applications.

Scientific Research Applications

2FMPA·HCl has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, including chiral auxiliaries, chiral ligands, and chiral catalysts. It has also been used in the synthesis of various biologically active compounds, including 1,2,3-triazole derivatives, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.